(Thiolan-3-ylmethyl)hydrazine Dihydrochloride: A Technical Guide to its Hypothesized Mechanism of Action as a Monoamine Oxidase Inhibitor
(Thiolan-3-ylmethyl)hydrazine Dihydrochloride: A Technical Guide to its Hypothesized Mechanism of Action as a Monoamine Oxidase Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide delineates the hypothesized mechanism of action for (Thiolan-3-ylmethyl)hydrazine dihydrochloride, a novel compound with potential therapeutic applications in neurology. Based on its structural features, specifically the presence of a hydrazine moiety, it is proposed that this compound functions as a Monoamine Oxidase (MAO) inhibitor. This guide will provide a comprehensive overview of the scientific rationale for this hypothesis, the established role of MAO in neurochemistry, and a detailed framework of experimental protocols necessary to validate and characterize the compound's activity. The content herein is intended to serve as a foundational resource for researchers investigating the pharmacological profile of (Thiolan-3-ylmethyl)hydrazine dihydrochloride and similar hydrazine derivatives.
Introduction
(Thiolan-3-ylmethyl)hydrazine dihydrochloride is a heterocyclic compound featuring a thiolane ring linked to a hydrazine group. While specific literature on this exact molecule is scarce, the well-documented pharmacology of hydrazine derivatives provides a strong basis for predicting its biological activity. Historically, hydrazine-containing compounds were among the first clinically effective antidepressants, functioning as irreversible inhibitors of Monoamine Oxidase (MAO).[1] This enzyme is a critical regulator of monoamine neurotransmitters, including serotonin, dopamine, and norepinephrine, in the central nervous system.[1]
This guide puts forth the central hypothesis that (Thiolan-3-ylmethyl)hydrazine dihydrochloride acts as a Monoamine Oxidase Inhibitor (MAOI) . We will explore the theoretical underpinnings of this proposed mechanism, detail the established functions of MAO-A and MAO-B, and provide robust, field-proven experimental protocols to rigorously test this hypothesis. The subsequent sections are designed to equip researchers with the necessary knowledge and methodologies to elucidate the precise pharmacological action of this compound.
Physicochemical Properties
While comprehensive experimental data for (Thiolan-3-ylmethyl)hydrazine dihydrochloride is not widely available, its basic properties can be inferred from its constituent parts.
| Property | Value/Information | Source |
| Chemical Name | (thiolan-3-yl)hydrazine | [2] |
| CAS Number | 1016709-16-2 | [2] |
| Molecular Formula | C4H10N2S (base) | [2] |
| Molecular Weight | 118.20 g/mol (base) | [2] |
| Salt Form | Dihydrochloride | N/A |
The dihydrochloride salt form suggests increased water solubility, which is a desirable property for a drug candidate, facilitating its formulation and in vitro/in vivo testing.
Proposed Mechanism of Action: Monoamine Oxidase Inhibition
The primary hypothesis for the mechanism of action of (Thiolan-3-ylmethyl)hydrazine dihydrochloride is the inhibition of Monoamine Oxidase.
The Role of Monoamine Oxidase (MAO)
MAO is a mitochondrial-bound enzyme responsible for the oxidative deamination of monoamine neurotransmitters, thereby regulating their levels in the synaptic cleft.[1] There are two main isoforms of MAO:
-
MAO-A: Primarily metabolizes serotonin and norepinephrine, and to a lesser extent, dopamine. It is found in high concentrations in the placenta, gut, and liver.[1]
-
MAO-B: Preferentially metabolizes dopamine and phenylethylamine. It is primarily located in the brain, liver, and platelets.[1]
Inhibition of MAO leads to an increase in the synaptic availability of these neurotransmitters, which is the basis for the therapeutic effects of MAOIs in depression and other neurological disorders.[1]
Caption: Metabolic pathway of monoamine neurotransmitters by MAO.
Irreversible Inhibition by Hydrazine Derivatives
Hydrazine-based MAOIs are known to be irreversible inhibitors.[1] This is due to the formation of a stable, covalent bond between the hydrazine moiety and the flavin adenine dinucleotide (FAD) cofactor of the MAO enzyme. This covalent modification permanently inactivates the enzyme, and restoration of MAO activity requires the synthesis of new enzyme molecules.
It is hypothesized that (Thiolan-3-ylmethyl)hydrazine dihydrochloride follows this established mechanism. The hydrazine group is expected to be the pharmacophore responsible for the irreversible inhibition of MAO.
Caption: Proposed irreversible inhibition of MAO by a hydrazine derivative.
Experimental Validation of the Proposed Mechanism
To rigorously test the hypothesis that (Thiolan-3-ylmethyl)hydrazine dihydrochloride is an MAO inhibitor, a series of in vitro and in vivo experiments are required. The following protocols provide a self-validating system to characterize the compound's activity.
Caption: Experimental workflow for validating the mechanism of action.
In Vitro MAO Inhibition Assay
This assay will determine if (Thiolan-3-ylmethyl)hydrazine dihydrochloride inhibits MAO-A and/or MAO-B and will establish its potency (IC50). A fluorometric assay is a common and reliable method.[3]
Objective: To determine the IC50 values of (Thiolan-3-ylmethyl)hydrazine dihydrochloride for MAO-A and MAO-B.
Materials:
-
Recombinant human MAO-A and MAO-B enzymes
-
(Thiolan-3-ylmethyl)hydrazine dihydrochloride
-
Positive controls: Clorgyline (for MAO-A) and Selegiline or Pargyline (for MAO-B)[3][4]
-
Assay buffer
-
Fluorescence microplate reader
Protocol:
-
Prepare Reagents:
-
Dissolve (Thiolan-3-ylmethyl)hydrazine dihydrochloride and positive controls in a suitable solvent (e.g., DMSO) to create stock solutions.
-
Prepare serial dilutions of the test compound and positive controls in assay buffer.
-
Prepare working solutions of MAO-A and MAO-B enzymes and the substrate in assay buffer.
-
-
Assay Procedure:
-
In a 96-well black plate, add the diluted test compound or positive control to the appropriate wells.
-
Add the MAO-A or MAO-B enzyme solution to each well and incubate for a predetermined time (e.g., 15 minutes) at 37°C to allow for inhibitor-enzyme interaction.
-
Initiate the reaction by adding the MAO substrate to all wells.
-
Incubate the plate at 37°C for a specific time (e.g., 30-60 minutes).
-
Stop the reaction (if necessary, depending on the kit).
-
Measure the fluorescence at the appropriate excitation and emission wavelengths.
-
-
Data Analysis:
-
Calculate the percentage of inhibition for each concentration of the test compound compared to the vehicle control.
-
Plot the percentage of inhibition against the logarithm of the compound concentration.
-
Determine the IC50 value using a non-linear regression analysis.
-
Enzyme Kinetics Studies
These studies will determine the mode of inhibition (e.g., competitive, non-competitive, irreversible).
Objective: To characterize the kinetic mechanism of MAO inhibition by (Thiolan-3-ylmethyl)hydrazine dihydrochloride.
Protocol:
-
Varying Substrate Concentration:
-
Perform the MAO inhibition assay as described above, but for a fixed concentration of the test compound, vary the concentration of the MAO substrate.
-
Run parallel assays with no inhibitor.
-
-
Data Analysis:
-
Plot the reaction velocity against the substrate concentration for both the inhibited and uninhibited reactions (Michaelis-Menten plot).
-
Generate a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).
-
Analyze the changes in Vmax and Km in the presence of the inhibitor to determine the mode of inhibition. For irreversible inhibitors, a time-dependent decrease in Vmax is expected.
-
In Vivo Microdialysis in a Rodent Model
This experiment will determine if (Thiolan-3-ylmethyl)hydrazine dihydrochloride can cross the blood-brain barrier and inhibit MAO in a living organism, leading to an increase in extracellular neurotransmitter levels.[6]
Objective: To measure the effect of (Thiolan-3-ylmethyl)hydrazine dihydrochloride administration on extracellular levels of serotonin, dopamine, and norepinephrine in a specific brain region (e.g., striatum or prefrontal cortex) of a rat or mouse.
Materials:
-
(Thiolan-3-ylmethyl)hydrazine dihydrochloride
-
Stereotaxic apparatus
-
Microdialysis probes
-
Perfusion pump
-
Fraction collector
-
HPLC with electrochemical detection (HPLC-ECD) system[7]
-
Anesthetized or freely moving rodents
Protocol:
-
Surgical Implantation of Microdialysis Probe:
-
Anesthetize the animal and place it in the stereotaxic apparatus.
-
Surgically implant a microdialysis guide cannula into the target brain region.
-
Allow the animal to recover from surgery.
-
-
Microdialysis Procedure:
-
On the day of the experiment, insert the microdialysis probe through the guide cannula.
-
Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).[8]
-
Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).
-
Administer (Thiolan-3-ylmethyl)hydrazine dihydrochloride (e.g., via intraperitoneal injection).
-
Continue to collect dialysate samples for several hours post-administration.
-
-
Neurotransmitter Analysis:
-
Analyze the collected dialysate samples using an HPLC-ECD system to quantify the concentrations of serotonin, dopamine, norepinephrine, and their metabolites.[7]
-
-
Data Analysis:
-
Express the post-administration neurotransmitter levels as a percentage of the baseline levels.
-
Statistically compare the neurotransmitter levels before and after compound administration.
-
Potential Therapeutic Applications
Based on the hypothesized MAOI activity, (Thiolan-3-ylmethyl)hydrazine dihydrochloride could have therapeutic potential in several neurological and psychiatric disorders:
-
Depression: If the compound is a non-selective or MAO-A selective inhibitor, it could be effective in treating major depressive disorder.
-
Parkinson's Disease: If the compound is a selective MAO-B inhibitor, it could be used as an adjunct therapy to L-DOPA to reduce "off" time and improve motor symptoms.
-
Anxiety Disorders: MAOIs have shown efficacy in treating panic disorder and social phobia.
Safety Considerations
It is crucial to acknowledge the potential toxicities associated with hydrazine derivatives. Hepatotoxicity is a known side effect of some early hydrazine MAOIs.[1] Therefore, comprehensive safety pharmacology and toxicology studies are essential in the preclinical development of (Thiolan-3-ylmethyl)hydrazine dihydrochloride.
Conclusion
The structural characteristics of (Thiolan-3-ylmethyl)hydrazine dihydrochloride strongly suggest that it functions as a Monoamine Oxidase Inhibitor. This technical guide has provided the scientific rationale for this hypothesis and a detailed roadmap for its experimental validation. The described in vitro and in vivo protocols will enable researchers to determine the compound's potency, selectivity, and in vivo efficacy, thereby elucidating its mechanism of action and paving the way for further drug development.
References
-
American Elements. [(thiophen-3-yl)methyl]hydrazine hydrochloride | CAS 1427454-16-7. Available from: [Link]
-
001CHEMICAL. CAS No. 1016709-16-2, (thiolan-3-yl)hydrazine. Available from: [Link]
-
Patsnap Synapse. What is the mechanism of Hydralazine Hydrochloride?. Available from: [Link]
-
Ottokemi. Hydrazine dihydrochloride, 99% 5341-61-7 India. Available from: [Link]
-
Analytical Chemistry. In Vivo Measurements of Neurotransmitters by Microdialysis Sampling. Available from: [Link]
-
Evotec. Monoamine Oxidase (MAO) Inhibition Assay. Available from: [Link]
-
Psych Scene Hub. Monoamine Oxidase Inhibitors (MAOI) - Mechanism of Action. Available from: [Link]
-
Expert Opinion on Drug Discovery. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. Available from: [Link]
-
Bio-Techne. Monoamine Oxidase Assay Kit. Available from: [Link]
-
JoVE. Measuring In Vivo Changes in Extracellular Neurotransmitters During Naturally Rewarding Behaviors in Female Syrian Hamsters. Available from: [Link]
-
RSC Publishing. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. Available from: [Link]
-
YouTube. Mechanism of MAO I | What is MAO inhibitor used for? | Pharmacology. Available from: [Link]
-
News-Medical. Making the Most of Microdialysis for Neurotransmitter Analysis. Available from: [Link]
-
PubMed. Enzyme Inhibition Assays for Monoamine Oxidase. Available from: [Link]
-
Dr.Oracle. What is the mechanism of action of hydralazine?. Available from: [Link]
-
Cell Biolabs, Inc. OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Available from: [Link]
-
PubMed. Inhibitory actions of hydralazine upon monoamine oxidizing enzymes in the rat. Available from: [Link]
Sources
- 1. psychscenehub.com [psychscenehub.com]
- 2. 001chemical.com [001chemical.com]
- 3. sigmaaldrich.com [sigmaaldrich.com]
- 4. Monoamine Oxidase Inhibition | Evotec [evotec.com]
- 5. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 7. news-medical.net [news-medical.net]
- 8. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - Analyst (RSC Publishing) DOI:10.1039/D4AN00112E [pubs.rsc.org]
